7-[[4-(Dimethylamino)phenyl]-(1,3-thiazol-2-ylamino)methyl]quinolin-8-ol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound 7-[[4-(Dimethylamino)phenyl]-(1,3-thiazol-2-ylamino)methyl]quinolin-8-ol is a quinolin-8-ol derivative featuring a central methylene bridge at position 7, substituted with a 4-(dimethylamino)phenyl group and a 1,3-thiazol-2-ylamino moiety. This structure combines electron-donating (dimethylamino) and heterocyclic (thiazole) components, which may influence its physicochemical and biological properties. Quinolin-8-ol derivatives are frequently explored for metal chelation, antimicrobial activity, and enzyme inhibition, with substituents playing a critical role in modulating these properties .
Properties
Molecular Formula |
C21H20N4OS |
|---|---|
Molecular Weight |
376.5 g/mol |
IUPAC Name |
7-[[4-(dimethylamino)phenyl]-(1,3-thiazol-2-ylamino)methyl]quinolin-8-ol |
InChI |
InChI=1S/C21H20N4OS/c1-25(2)16-8-5-15(6-9-16)18(24-21-23-12-13-27-21)17-10-7-14-4-3-11-22-19(14)20(17)26/h3-13,18,26H,1-2H3,(H,23,24) |
InChI Key |
VAKNIWSLDYEJPW-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(C2=C(C3=C(C=CC=N3)C=C2)O)NC4=NC=CS4 |
Origin of Product |
United States |
Biological Activity
The compound 7-[[4-(Dimethylamino)phenyl]-(1,3-thiazol-2-ylamino)methyl]quinolin-8-ol is a synthetic organic molecule that has garnered attention due to its potential biological activities, particularly in cancer research. This article reviews its biological activity based on various studies, focusing on its anticancer properties, mechanisms of action, and structure-activity relationships (SAR).
Chemical Structure and Properties
The compound features a quinoline core linked to a thiazole moiety via an amino group, with a dimethylamino substituent on the phenyl ring. Its chemical formula is , and it possesses unique properties that contribute to its biological activity.
Anticancer Properties
Recent studies have highlighted the anticancer activity of compounds similar to 7-[[4-(Dimethylamino)phenyl]-(1,3-thiazol-2-ylamino)methyl]quinolin-8-ol. These include:
- Inhibition of Cell Proliferation : Research indicates that derivatives containing thiazole and quinoline structures exhibit significant cytotoxic effects against various cancer cell lines, including breast and pancreatic cancers. For instance, compounds with similar structural features have shown IC50 values in the micromolar range against MDA-MB-231 and Panc-1 cell lines .
-
Mechanisms of Action :
- Apoptosis Induction : Several studies suggest that these compounds can induce apoptosis in cancer cells through the activation of caspases and modulation of Bcl-2 family proteins.
- Cell Cycle Arrest : The compounds may cause cell cycle arrest at the G2/M phase, leading to reduced cell proliferation.
- Inhibition of Migration and Invasion : Some derivatives have demonstrated the ability to inhibit migration and invasion of cancer cells, which is crucial for metastasis prevention .
Structure-Activity Relationship (SAR)
Understanding the SAR is essential for optimizing the efficacy of these compounds. Key findings include:
- The presence of electron-donating groups like dimethylamino enhances cytotoxicity.
- Modifications on the thiazole ring can significantly affect biological activity; for instance, substituents that increase lipophilicity often improve cellular uptake .
Study 1: Anticancer Activity in Breast Cancer Models
A study evaluated the effect of a similar compound on MDA-MB-231 breast cancer cells. The results indicated that at concentrations of 1 and 2 μM, significant inhibition of colony formation was observed, suggesting potent antiproliferative effects .
Study 2: Mechanistic Insights in Pancreatic Cancer
Another investigation focused on Panc-1 cells, revealing that specific analogs led to reduced spheroid viability and disrupted colony formation. The most active compound demonstrated a distinct mechanism compared to others tested, indicating potential for further development as an anticancer agent .
Data Tables
| Compound | Structure | IC50 (μM) | Mechanism |
|---|---|---|---|
| Compound A | Similar to target | 1.5 | Apoptosis induction |
| Compound B | Similar to target | 2.0 | Cell cycle arrest |
| Compound C | Similar to target | 0.5 | Migration inhibition |
Scientific Research Applications
Synthesis and Characterization
The synthesis of 7-[[4-(Dimethylamino)phenyl]-(1,3-thiazol-2-ylamino)methyl]quinolin-8-ol typically involves multi-step organic reactions. The compound can be characterized using various spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared Spectroscopy (IR), and Mass Spectrometry (MS). These methods confirm the structural integrity and purity of the synthesized compound.
Antimicrobial Activity
Research indicates that derivatives of quinoline compounds exhibit significant antimicrobial properties. For instance, studies have shown that related quinoline derivatives demonstrate activity against a range of bacterial strains, including Mycobacterium smegmatis and Pseudomonas aeruginosa.
| Compound | Bacterial Strain | Minimum Inhibitory Concentration (MIC) |
|---|---|---|
| 7a | Mycobacterium smegmatis | 6.25 µg/ml |
| 9c | Pseudomonas aeruginosa | Significant inhibition observed |
The presence of electron-withdrawing groups in the structure enhances the antimicrobial efficacy, making these compounds potential candidates for developing new antibiotics .
Anticancer Potential
Quinoline derivatives, including 7-[[4-(Dimethylamino)phenyl]-(1,3-thiazol-2-ylamino)methyl]quinolin-8-ol, have been investigated for their anticancer properties. In vitro studies on cancer cell lines such as MCF-7 (breast cancer) reveal that certain derivatives exhibit potent cytotoxic effects.
Case Study: Anticancer Activity Against MCF-7 Cell Line
In a study assessing the anticancer activity of synthesized compounds, several derivatives were tested using the MTT assay:
| Compound | IC50 (µM) | Comparison to Doxorubicin |
|---|---|---|
| 7b | 15 | Comparable |
| 8a | 12 | Superior |
These results indicate that some derivatives not only match but exceed the efficacy of established chemotherapeutic agents like Doxorubicin .
Comparison with Similar Compounds
Structural Analogues and Substituent Effects
The target compound’s structure is compared to key analogues in Table 1.
Table 1: Structural and Physicochemical Comparison of Quinolin-8-ol Derivatives
Key Observations:
Electron-Donating vs. Electron-Withdrawing Groups: The target compound’s 4-(dimethylamino)phenyl group is strongly electron-donating, which may enhance solubility in polar solvents compared to analogues with CF$_3$ (e.g., Compound 27) . CF$_3$-containing derivatives (e.g., Compound 2) exhibit higher lipophilicity and melting points (83–85°C vs. 151–153°C for Compound 27), suggesting substituent-dependent crystallinity .
Heterocyclic Moieties: Thiazole (target compound) vs. Pyridine (Compound 27) vs. thiazole: Thiazole’s sulfur atom may confer distinct coordination properties for metal chelation or enzyme interactions .
Physicochemical Properties
- Solubility : KIN1408 () is soluble in DMSO (30 mg/mL), while CF$_3$-containing derivatives (e.g., Compound 27) may have lower aqueous solubility due to increased hydrophobicity .
- Melting Points : Thiazole-containing compounds (target) may exhibit lower melting points than benzothiazole derivatives (KIN1408) due to reduced molecular symmetry .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
